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Compound Name: 2-Acetamido-5-bromothiazole

Cat. No.: B1267638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive experimental protocol for the N-acetylation of 2-

amino-5-bromothiazole to synthesize N-(5-bromo-2-thiazolyl)acetamide. This transformation is

a fundamental step in the synthesis of various biologically active molecules and pharmaceutical

intermediates. The protocol details the necessary reagents, equipment, step-by-step

procedure, purification, and characterization of the final product.

Introduction
2-Aminothiazole and its derivatives are crucial structural motifs in medicinal chemistry, found in

a wide array of therapeutic agents. The N-acetylation of these compounds is a common

strategy to modify their physicochemical properties, modulate their biological activity, or to

serve as a key step in more complex synthetic routes. The target compound, N-(5-bromo-2-

thiazolyl)acetamide, is a valuable building block for the development of novel pharmaceuticals.

This protocol outlines a reliable and reproducible method for its synthesis using acetic

anhydride as the acetylating agent.
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2-amino-5-bromothiazole

Acetic anhydride

Glacial acetic acid

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath with temperature control

Reflux condenser

Separatory funnel

Büchner funnel and filter flask

Rotary evaporator

Melting point apparatus

NMR spectrometer

FTIR spectrometer
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The N-acetylation of 2-amino-5-bromothiazole is achieved by reacting it with acetic anhydride.

[1] The following procedure is a robust method for this synthesis.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-

5-bromothiazole (1.0 eq) in glacial acetic acid.

Addition of Acetylating Agent: To the stirred solution, add acetic anhydride (1.1 to 1.5 eq).

Reaction Conditions: Heat the reaction mixture to a gentle reflux and maintain this

temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Carefully pour the reaction mixture into a beaker containing ice-water.

Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate to neutralize

the acetic acid. Continue the addition until the effervescence ceases and the pH of the

solution is neutral to slightly basic (pH 7-8).

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate (3 x 50 mL).

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to obtain the crude product.

Purification: The crude N-(5-bromo-2-thiazolyl)acetamide can be purified by recrystallization

from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield the

pure product as a solid.[2]
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Parameter Value Reference

Starting Material 2-amino-5-bromothiazole N/A

Reagents
Acetic Anhydride, Glacial

Acetic Acid
[1]

Product
N-(5-bromo-2-

thiazolyl)acetamide
[2]

Molecular Formula C₅H₅BrN₂OS [2]

Molecular Weight 221.08 g/mol [2]

Reaction Time 2 - 4 hours N/A

Reaction Temperature Reflux N/A

Purification Method Recrystallization [2]

Note: Specific reaction yields and detailed spectroscopic data were not available in the

searched literature. Researchers should perform their own characterization and yield

determination.
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Reactants

Reaction
Work-up Purification Final Product

2-amino-5-bromothiazole

Reaction at Reflux
(2-4 hours)Acetic Anhydride

Glacial Acetic Acid

Quench with Ice-Water Neutralize with NaHCO3 (aq) Extract with Ethyl Acetate Dry with Na2SO4 Concentrate in vacuo Recrystallization N-(5-bromo-2-thiazolyl)acetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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